Cas no 654058-92-1 (1H-Pyrazole-3-methanol, 5-[4-(methylthio)phenyl]-1-(phenylmethyl)-)

• Product Name: 1H-Pyrazole-3-methanol, 5-[4-(methylthio)phenyl]-1-(phenylmethyl)-
• CAS No: 654058-92-1
• MF: C₁₈H₁₈N₂OS
• MW: 310.413322925568
• CID: 399451
• PubChem ID: 71375974
• Update Time: 2025-04-19

1H-Pyrazole-3-methanol, 5-[4-(methylthio)phenyl]-1-(phenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-3-methanol, 5-[4-(methylthio)phenyl]-1-(phenylmethyl)-
• [1-benzyl-5-(4-methylsulfanylphenyl)pyrazol-3-yl]methanol
• 654058-92-1
• DTXSID60798698
• {1-Benzyl-5-[4-(methylsulfanyl)phenyl]-1H-pyrazol-3-yl}methanol

• Inchi： 1S/C18H18N2OS/c1-22-17-9-7-15(8-10-17)18-11-16(13-21)19-20(18)12-14-5-3-2-4-6-14/h2-11,21H,12-13H2,1H3
• InChI Key： JNXPIMHVUUMBIO-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C1=CC(CO)=NN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 310.11414
• Monoisotopic Mass: 310.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 63.4Ų

Experimental Properties

• PSA: 38.05